Cas no 38438-11-8 (Tin,dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI))

• Product Name: Tin,dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI)
• CAS No: 38438-11-8
• MF: C₁₀H₁₈F₆O₆S₂Sn
• MW: 531.076741695404
• MDL: MFCD00671529
• CID: 303915
• PubChem ID: 87568893
• Update Time: 2025-10-31

Tin,dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tin,dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI)
• Dibutyltin Bis(trifluoromethanesulfonate)
• Dibutyltin Ditriflate
• trifluoromethanesulfonic acid [dibutyl(trifluoromethylsulfonyloxy)stannyl] ester
• DibutyltinBis(trifluoromethanesulfonate)&gt

• MDL： MFCD00671529
• Inchi： 1S/2C4H9.2CHF3O3S.Sn/c2*1-3-4-2;2*2-1(3,4)8(5,6)7;/h2*1,3-4H2,2H3;2*(H,5,6,7);/q;;;;+2/p-2
• InChI Key： DBIMSKIDWWYXJV-UHFFFAOYSA-L
• SMILES： [Sn](CCCC)(CCCC)(OS(=O)(=O)C(F)(F)F)OS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 531.94700

Experimental Properties

• Boiling Point: 350.6°C at 760 mmHg
• Flash Point: 165.8°C
• Solubility: Soluble in methanol
• PSA: 103.50000
• LogP: 5.92280

Tin,dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：2923
• HazardClass：8/6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Tin,dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI)

Tin, Dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) (CAS No. 38438-11-8): A Comprehensive Overview

Tin, Dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) (CAS No. 38438-11-8) is a specialized organotin compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, often referred to as dibutyltin bis(triflate), is characterized by its unique structure and versatile properties, making it a valuable reagent in various applications.

The molecular formula of Tin, Dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) is C₁₄H₂₀F₆O₄Sn, and its molecular weight is approximately 457.25 g/mol. The compound features a central tin atom coordinated with two butyl groups and two trifluoromethanesulfonate (triflate) ligands. The triflate ligands are known for their strong electron-withdrawing properties and high stability, which contribute to the compound's unique chemical behavior.

In recent years, dibutyltin bis(triflate) has been extensively studied for its applications in catalysis, polymer synthesis, and as a precursor in the preparation of functional materials. One of the key areas of research has been its use as a catalyst in various organic reactions. For instance, studies have shown that dibutyltin bis(triflate) can effectively catalyze the formation of carbon-carbon bonds in cross-coupling reactions, making it a valuable tool in synthetic organic chemistry.

Beyond catalysis, Tin, Dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) has also found applications in the synthesis of advanced polymers. Its ability to coordinate with various monomers and its stability under different reaction conditions make it an ideal choice for polymerization processes. Researchers have utilized this compound to synthesize polymers with tailored properties, such as enhanced thermal stability and improved mechanical strength.

In the pharmaceutical industry, dibutyltin bis(triflate) has been explored for its potential as a precursor in the synthesis of drug candidates. The compound's reactivity and stability make it suitable for use in multi-step synthetic routes, where precise control over reaction conditions is crucial. Additionally, the triflate ligands can be easily replaced with other functional groups, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

The environmental impact of organotin compounds has been a subject of ongoing research. While some organotins have raised concerns due to their potential toxicity, studies on Tin, Dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) have shown that it exhibits relatively low environmental persistence and bioaccumulation potential compared to other organotin compounds. This makes it a more environmentally friendly option for certain applications.

In conclusion, Tin, Dibutylbis(trifluoromethanesulfonato-O,O')-, (OC-6-11)- (9CI) (CAS No. 38438-11-8) is a versatile and valuable compound with a wide range of applications in chemistry and materials science. Its unique structure and properties make it an essential reagent in catalysis, polymer synthesis, and pharmaceutical research. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in various scientific and industrial fields.